![molecular formula C18H18ClN3O2 B5680008 N-{[5-(3-chlorophenyl)-2-furyl]methyl}-2-(1H-pyrazol-1-yl)butanamide](/img/structure/B5680008.png)
N-{[5-(3-chlorophenyl)-2-furyl]methyl}-2-(1H-pyrazol-1-yl)butanamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves the treatment with nucleophiles to afford substitution products, reactions with selenocyanate and thiocyanate anions, and reactions with enolates of various active methylene compounds to afford pyrazole derivatives (Hassaneen et al., 1991). Additionally, transition metal-free mediated direct sulfenylation of aryl pyrazolones has been achieved for the synthesis of novel compounds (Kamani et al., 2019).
Molecular Structure Analysis
The molecular structure of related compounds has been determined using single-crystal diffraction, revealing planar molecules with specific orientation of functional groups (Kariuki et al., 2021). Density functional theory (DFT) methods have been used for complete optimization of molecular equilibrium geometry, providing insights into intramolecular interactions responsible for stabilization (Sivakumar et al., 2020).
Chemical Reactions and Properties
Chemical reactions include condensation/cyclisation reactions under specific conditions to synthesize novel compounds with confirmed structures through spectral and single crystal X-ray diffraction studies (Prabhudeva et al., 2017).
Physical Properties Analysis
The physical properties, including crystallization behavior and hydrogen-bonded chain formation, have been studied in depth for compounds exhibiting specific conformational differences and packing arrangements in the crystal structure (Kumarasinghe et al., 2009).
Chemical Properties Analysis
Investigations into the chemical properties have been carried out through various spectroscopic methods, including IR, NMR, and UV-Vis absorption, to characterize and understand the fluorescence spectral characteristics of similar compounds (Ge et al., 2014). Detailed DFT calculations have been performed to elucidate the molecular geometry, vibrational frequencies, and electronic properties, offering comprehensive insights into the chemical behavior of these compounds (Alaşalvar et al., 2014).
properties
IUPAC Name |
N-[[5-(3-chlorophenyl)furan-2-yl]methyl]-2-pyrazol-1-ylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O2/c1-2-16(22-10-4-9-21-22)18(23)20-12-15-7-8-17(24-15)13-5-3-6-14(19)11-13/h3-11,16H,2,12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAOGQWJCIPSVRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NCC1=CC=C(O1)C2=CC(=CC=C2)Cl)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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